Cas no 22071-32-5 (Benzeneacetic acid,3-benzoyl-2-methoxy-)
22071-32-5 structure
Product Name:Benzeneacetic acid,3-benzoyl-2-methoxy-
CAS No:22071-32-5
MF:C16H14O4
MW:270.279964923859
CID:274631
PubChem ID:89587
Update Time:2025-04-19
Benzeneacetic acid,3-benzoyl-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-benzoyl-2-methoxy-
- (3-Benzoyl-2-methoxyphenyl)acetic acid
- 2-(3-benzoyl-2-methoxyphenyl)acetic acid
- 22071-32-5
- DTXSID30176565
- SCHEMBL2238583
- 2-[3-(Benzoyl)-2-methoxyphenyl]acetic acid
- NS00027045
- EINECS 244-762-4
-
- Inchi: 1S/C16H14O4/c1-20-16-12(10-14(17)18)8-5-9-13(16)15(19)11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: OTSCNWKNPQLUII-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C2C=CC=CC=2)=O)=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 2.7
Experimental Properties
- Density: 1.234
- Boiling Point: 494.5°Cat760mmHg
- Flash Point: 187°C
- Refractive Index: 1.589
- PSA: 63.6
Benzeneacetic acid,3-benzoyl-2-methoxy- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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